N-Methyl-1-prop-2-enoyl-N-(2-pyrazol-1-ylethyl)piperidine-4-carboxamide

• IUPAC Name: N-methyl-1-prop-2-enoyl-N-(2-pyrazol-1-ylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C15H22N4O2/c1-3-14(20)18-9-5-13(6-10-18)15(21)17(2)11-12-19-8-4-7-16-19/h3-4,7-8,13H,1,5-6,9-12H2,2H3
• InChI Key: MLMKTYWVYQVGAG-UHFFFAOYSA-N
• Canonical SMILES: CN(CCN1C=CC=N1)C(=O)C2CCN(CC2)C(=O)C=C
• Molecular Formula: C15H22N4O2
• Molecular Weight: 290.36 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In recent years, a lot of reviews concerning specific methods of piperidine synthesis, functionalization, and their pharmacological application have been published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Future Directions

The future directions for research on piperidine derivatives are likely to continue focusing on the development of fast and cost-effective methods for the synthesis of substituted piperidines. Additionally, the discovery and biological evaluation of potential drugs containing piperidine moiety will likely be a focus.